Cas no 376366-79-9 (2-(pyridine-4-sulfonyl)ethan-1-ol)

• Product Name: 2-(pyridine-4-sulfonyl)ethan-1-ol
• CAS No: 376366-79-9
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• MDL: MFCD30499142
• CID: 1484938
• PubChem ID: 22964737
• Update Time: 2025-05-23

2-(pyridine-4-sulfonyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(4-pyridinylsulfonyl)-
• 2-(pyridine-4-sulfonyl)ethan-1-ol
• SCHEMBL4682707
• EN300-337535
• 376366-79-9

• MDL： MFCD30499142
• Inchi： 1S/C7H9NO3S/c9-5-6-12(10,11)7-1-3-8-4-2-7/h1-4,9H,5-6H2
• InChI Key： TZYRTGRTVHYVDE-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1)(CCO)(=O)=O

Computed Properties

• Exact Mass: 187.03037
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 67.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(pyridine-4-sulfonyl)ethan-1-ol

Introduction to 2-(pyridine-4-sulfonyl)ethan-1-ol (CAS No. 376366-79-9)

2-(pyridine-4-sulfonyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 376366-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonylated pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of 2-(pyridine-4-sulfonyl)ethan-1-ol, particularly the presence of a sulfonyl group attached to a pyridine ring, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The synthesis of 2-(pyridine-4-sulfonyl)ethan-1-ol involves multi-step organic reactions, typically starting from readily available pyridine precursors. The introduction of the sulfonyl group at the 4-position of the pyridine ring is a critical step, often achieved through sulfonylation reactions using appropriate sulfonic acid derivatives. The resulting compound exhibits moderate solubility in polar organic solvents, which is advantageous for further functionalization and formulation into pharmaceutical preparations.

In recent years, sulfonylated pyridine compounds have been extensively studied for their potential as bioactive molecules. The pyridine-4-sulfonyl moiety is particularly interesting due to its ability to interact with various biological targets, including enzymes and receptors. This has led to investigations into its applications in treating a range of diseases, such as inflammatory disorders, infectious diseases, and neurological conditions. Preliminary studies suggest that derivatives of 2-(pyridine-4-sulfonyl)ethan-1-ol may exhibit inhibitory activity against certain enzymes involved in disease pathways.

One of the most compelling aspects of 2-(pyridine-4-sulfonyl)ethan-1-ol is its versatility as a chemical probe and lead compound. Researchers have leveraged its structure to develop novel inhibitors with improved pharmacokinetic profiles and reduced toxicity. For instance, modifications to the ethyl side chain or further derivatization of the pyridine ring have been explored to enhance binding affinity and selectivity. These efforts align with the broader trend in medicinal chemistry towards rational drug design, where structural modifications are guided by computational modeling and experimental data.

The pharmacological potential of 2-(pyridine-4-sulfonyl)ethan-1-ol has been further explored in preclinical studies. These investigations have highlighted its role as a modulator of key biological pathways, particularly those relevant to inflammation and pain management. The compound’s ability to interact with sulfonamide-binding sites on target proteins makes it a promising candidate for developing new therapeutic agents. Additionally, its structural similarity to known drugs suggests that it may exhibit favorable pharmacological properties, such as oral bioavailability and metabolic stability.

From a synthetic chemistry perspective, 2-(pyridine-4-sulfonyl)ethan-1-ol serves as an important intermediate in the preparation of more complex molecules. Its well-defined reactivity allows for further functionalization through various chemical transformations, including nucleophilic substitution, condensation reactions, and coupling strategies. This flexibility makes it a valuable building block for designing novel scaffolds with tailored biological activities. The synthesis of such derivatives often involves advanced techniques such as transition-metal-catalyzed reactions and protecting group strategies, which are essential for achieving high yields and purity.

The industrial relevance of 2-(pyridine-4-sulfonyl)ethan-1-ol extends beyond academic research. Pharmaceutical companies are increasingly interested in accessing high-quality intermediates like this one for their drug development pipelines. The compound’s well-characterized properties make it suitable for large-scale production under controlled conditions. Furthermore, its potential applications in multiple therapeutic areas underscore its commercial viability as an intermediate or active pharmaceutical ingredient (API).

In conclusion, 2-(pyridine-4-sulfonyl)ethan-1-ol (CAS No. 376366-79-9) represents a significant advancement in medicinal chemistry research. Its unique structural features, combined with its biological potential, make it a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new applications for sulfonylated pyridines, compounds like this one will play an increasingly important role in addressing unmet medical needs.